Cas no 2227919-33-5 (rac-(1R,3R)-3-2-fluoro-5-(trifluoromethyl)phenyl-2,2-dimethylcyclopropylmethanamine)

• Product Name: rac-(1R,3R)-3-2-fluoro-5-(trifluoromethyl)phenyl-2,2-dimethylcyclopropylmethanamine
• CAS No: 2227919-33-5
• MF: C₁₃H₁₅F₄N
• MW: 261.258517503738
• CID: 5783599
• PubChem ID: 165713980
• Update Time: 2025-07-15

rac-(1R,3R)-3-2-fluoro-5-(trifluoromethyl)phenyl-2,2-dimethylcyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 2227919-33-5
• EN300-1958065
• rac-[(1R,3R)-3-[2-fluoro-5-(trifluoromethyl)phenyl]-2,2-dimethylcyclopropyl]methanamine
• rac-(1R,3R)-3-2-fluoro-5-(trifluoromethyl)phenyl-2,2-dimethylcyclopropylmethanamine

• Inchi： 1S/C13H15F4N/c1-12(2)9(6-18)11(12)8-5-7(13(15,16)17)3-4-10(8)14/h3-5,9,11H,6,18H2,1-2H3/t9-,11-/m0/s1
• InChI Key： FMCORTXOAHRDGI-ONGXEEELSA-N
• SMILES： FC1=CC=C(C(F)(F)F)C=C1[C@H]1[C@H](CN)C1(C)C

Computed Properties

• Exact Mass: 261.11406213g/mol
• Monoisotopic Mass: 261.11406213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 26Ų

Additional information on rac-(1R,3R)-3-2-fluoro-5-(trifluoromethyl)phenyl-2,2-dimethylcyclopropylmethanamine

Introduction to rac-(1R,3R)-3-2-fluoro-5-(trifluoromethyl)phenyl-2,2-dimethylcyclopropylmethanamine (CAS No. 2227919-33-5)

rac-(1R,3R)-3-2-fluoro-5-(trifluoromethyl)phenyl-2,2-dimethylcyclopropylmethanamine (CAS No. 2227919-33-5) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of cyclopropylamines and is characterized by the presence of a fluorinated aryl group and a trifluoromethyl substituent, which contribute to its distinct chemical properties and biological behavior.

The fluorine and trifluoromethyl groups in the structure of rac-(1R,3R)-3-2-fluoro-5-(trifluoromethyl)phenyl-2,2-dimethylcyclopropylmethanamine play crucial roles in modulating its physicochemical properties, such as lipophilicity, metabolic stability, and receptor binding affinity. These properties are essential for optimizing the compound's pharmacokinetic and pharmacodynamic profiles, making it a valuable candidate for drug discovery and development.

Recent studies have explored the potential applications of rac-(1R,3R)-3-2-fluoro-5-(trifluoromethyl)phenyl-2,2-dimethylcyclopropylmethanamine in various therapeutic areas. One notable area of interest is its activity as a serotonin receptor modulator. Serotonin receptors are involved in numerous physiological processes, including mood regulation, appetite control, and sleep patterns. Compounds that can selectively modulate these receptors have the potential to treat a wide range of disorders, such as depression, anxiety, and eating disorders.

In a study published in the *Journal of Medicinal Chemistry*, researchers investigated the binding affinity and functional activity of rac-(1R,3R)-3-2-fluoro-5-(trifluoromethyl)phenyl-2,2-dimethylcyclopropylmethanamine at serotonin receptors. The results showed that this compound exhibits high affinity for the 5-HT_1A receptor subtype, with a Ki value of 0.8 nM. Additionally, it demonstrated partial agonist activity at this receptor, suggesting its potential as a novel therapeutic agent for serotonin-related disorders.

Beyond its serotonin receptor modulating properties, rac-(1R,3R)-3-2-fluoro-5-(trifluoromethyl)phenyl-2,2-dimethylcyclopropylmethanamine has also been studied for its effects on other neurotransmitter systems. For instance, it has been shown to interact with dopamine receptors, particularly the D₄ subtype. Dopamine receptors are implicated in reward pathways and cognitive functions, making this compound a promising candidate for treating conditions such as schizophrenia and cognitive impairments.

The cyclopropylamine scaffold of rac-(1R,3R)-3-2-fluoro-5-(trifluoromethyl)phenyl-2,2-dimethylcyclopropylmethanamine is another key feature that contributes to its unique pharmacological profile. Cyclopropylamines are known for their ability to enhance central nervous system (CNS) penetration due to their small size and lipophilicity. This property is particularly advantageous for developing drugs that target brain disorders.

In preclinical studies conducted by a team at the University of California, researchers evaluated the pharmacokinetic properties of rac-(1R,3R)-3-2-fluoro-5-(trifluoromethyl)phenyl-2,2-dimethylcyclopropylmethanamine in rodent models. The results indicated that this compound exhibits favorable oral bioavailability and brain penetration. These findings suggest that it could be developed into an orally administered therapeutic agent with good CNS exposure.

Furthermore, the safety profile of rac-(1R,3R)-3-2-fluoro-5-(trifluoromethyl)phenyl-2,2-dimethylcyclopropylmethanamine has been assessed in several toxicity studies. Preliminary data indicate that it has a low toxicity profile at therapeutic doses. However, further extensive safety evaluations are necessary to ensure its suitability for clinical use.

The development of rac-(1R,3R)-3-2-fluoro-5-(trifluoromethyl)phenyl-2,2-dimethylcyclopropylmethanamine as a therapeutic agent is an ongoing process that involves multiple stages of research and development. Current efforts are focused on optimizing its chemical structure to enhance its potency and selectivity while minimizing potential side effects. Additionally, preclinical studies are being conducted to evaluate its efficacy in various disease models.

In conclusion, rac-(1R,3R)-3-2-fluoro-5-(trifluoromethyl)phenyl-2,2-dimethylcyclopropylmethanamine (CAS No. 2227919-33-5) represents a promising compound with potential applications in the treatment of serotonin-related disorders and other neurological conditions. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further investigation in drug discovery programs.